molecular formula C9H19ClO2 B8275337 1-Chloro-2,2-dimethyl-3,3-diethoxy-propane

1-Chloro-2,2-dimethyl-3,3-diethoxy-propane

Cat. No. B8275337
M. Wt: 194.70 g/mol
InChI Key: XMKISEFVBOLIHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-2,2-dimethyl-3,3-diethoxy-propane is a useful research compound. Its molecular formula is C9H19ClO2 and its molecular weight is 194.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-2,2-dimethyl-3,3-diethoxy-propane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-2,2-dimethyl-3,3-diethoxy-propane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H19ClO2

Molecular Weight

194.70 g/mol

IUPAC Name

3-chloro-1,1-diethoxy-2,2-dimethylpropane

InChI

InChI=1S/C9H19ClO2/c1-5-11-8(12-6-2)9(3,4)7-10/h8H,5-7H2,1-4H3

InChI Key

XMKISEFVBOLIHI-UHFFFAOYSA-N

Canonical SMILES

CCOC(C(C)(C)CCl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.76 ml (77.5 mmol) de (COCl)2 in 220 ml of dry dichloromethane is cooled to −40° C. Then 153.8 ml (10.9 mmol) of dimethylsulfoxide are added slowly. 5 minutes later, a solution of 7.5 g of 1-chloro-2,2-dimethyl-propanol (formula (VIC): X=Cl) in 61 ml of dichloro-methane is added. The mixture is stirred for 15 minutes followed by the addition of 36 ml (264.3mmol) de Et3N. 30 ml of dichloromethane are added and the mixture is warmed to room temperature. The organic phase is washed with water (3×150 ml), dried over sodium sulfate, concentrated in vacuo (17° C./75 mbar). The oil obtained is solubilized in ethanol and the solution is heated under reflux with a catalytic amount of PTSA for 120 minutes, concentrated in vacuo (19° C./32 mbar). After distillation at 62-65° C. under 10 mbar, 8 g of compound (IVC) are obtained (yield: 68%).
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